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Compound of Interest

Compound Name: 6-Hydroxy-2-tetralone

CAS No.: 52727-28-3

Cat. No.: B1307888

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 6-
Hydroxy-2-tetralone (CAS: 52727-28-3), a valuable intermediate in organic synthesis. Due to

the limited availability of published experimental spectra for this specific compound, this guide

presents a combination of predicted data based on analogous structures and established

spectroscopic principles, alongside detailed experimental protocols for acquiring such data.

Molecular Structure and Properties
6-Hydroxy-2-tetralone possesses a bicyclic structure featuring a tetralone core with a hydroxyl

group substituted on the aromatic ring. This structure imparts characteristic spectroscopic

features that are crucial for its identification and characterization.

Molecular Formula: C₁₀H₁₀O₂[1]

Molecular Weight: 162.19 g/mol [1]

Exact Mass: 162.0681 g/mol [1]
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Spectroscopic Data
The following tables summarize the predicted spectroscopic data for 6-Hydroxy-2-tetralone.

These predictions are derived from the analysis of structurally related compounds, such as 6-

methoxy-2-tetralone and other hydroxylated tetralone derivatives, and are intended to serve as

a reference for experimental validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.0 - 7.2 d 1H Ar-H

~6.7 - 6.8 dd 1H Ar-H

~6.6 - 6.7 d 1H Ar-H

~5.0 - 6.0 br s 1H -OH

~3.5 s 2H
-CH₂- (adjacent to

C=O)

~3.0 t 2H Ar-CH₂-

~2.5 t 2H -CH₂-

Predicted ¹³C NMR Spectral Data (125 MHz, CDCl₃)
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Chemical Shift (δ) ppm Assignment

~210 C=O

~155 Ar-C-OH

~130 - 140 Ar-C

~115 - 125 Ar-CH

~40 - 50 -CH₂- (adjacent to C=O)

~30 - 40 Ar-CH₂-

~25 - 30 -CH₂-

Infrared (IR) Spectroscopy
Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Assignment

3600 - 3200 Strong, Broad O-H stretch (phenolic)

3100 - 3000 Medium C-H stretch (aromatic)

3000 - 2850 Medium C-H stretch (aliphatic)

~1710 Strong C=O stretch (ketone)

1600 - 1450 Medium to Strong C=C stretch (aromatic)

~1250 Strong C-O stretch (phenol)

Mass Spectrometry (MS)
Predicted Mass Spectrometry Data
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m/z Interpretation

162 [M]⁺ (Molecular Ion)

134 [M-CO]⁺

106 [M-CO-C₂H₄]⁺

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments. These

protocols are generalized and may require optimization based on the specific instrumentation

and sample characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Dissolve 5-10 mg of 6-Hydroxy-2-tetralone in approximately 0.7 mL of a deuterated

solvent (e.g., CDCl₃, DMSO-d₆).

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Filter the solution through a small cotton plug into a clean, dry 5 mm NMR tube.

Instrument Parameters (for a 500 MHz spectrometer):

¹H NMR:

Pulse Program: Standard single-pulse experiment (zg30).

Spectral Width: 12-15 ppm.

Acquisition Time: 2-4 seconds.

Relaxation Delay: 1-5 seconds.

Number of Scans: 16-64.
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¹³C NMR:

Pulse Program: Proton-decoupled experiment (zgpg30).

Spectral Width: 220-250 ppm.

Acquisition Time: 1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096.

Data Processing:

Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase correct the resulting spectrum.

Calibrate the chemical shift scale to the TMS signal (0 ppm).

Integrate the peaks in the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

Place a small amount of the solid 6-Hydroxy-2-tetralone sample directly onto the ATR

crystal.

Ensure good contact between the sample and the crystal by applying pressure with the

built-in clamp.

Instrument Parameters:

Scan Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.
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Data Acquisition and Processing:

Record a background spectrum of the empty ATR crystal.

Record the sample spectrum.

The instrument software will automatically subtract the background to produce the final

absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Sample Preparation (Electron Ionization - EI):

Dissolve a small amount of 6-Hydroxy-2-tetralone in a volatile organic solvent (e.g.,

methanol, dichloromethane) to a concentration of approximately 1 mg/mL.

Instrument Parameters (for a GC-MS system):

Gas Chromatography (GC):

Injector Temperature: 250 °C.

Column: A suitable capillary column (e.g., HP-5MS).

Oven Program: Start at a suitable temperature (e.g., 100 °C), ramp up to a final

temperature (e.g., 280 °C) to ensure elution of the compound.

Carrier Gas: Helium.

Mass Spectrometry (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: 50-500 amu.

Ion Source Temperature: 230 °C.

Data Analysis:
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Identify the molecular ion peak.

Analyze the fragmentation pattern to confirm the structure.

Experimental and Analytical Workflow
The following diagram illustrates the general workflow for the synthesis, purification, and

spectroscopic analysis of an organic compound like 6-Hydroxy-2-tetralone.

Synthesis & Purification

Spectroscopic Analysis

Data Interpretation

Chemical Synthesis Purification
(e.g., Chromatography, Recrystallization)

NMR Spectroscopy
(¹H, ¹³C)Sample Prep

IR SpectroscopySample Prep

Mass Spectrometry
Sample Prep

Structure Elucidation

Click to download full resolution via product page

Caption: General workflow for the synthesis and spectroscopic characterization of an organic

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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